Cas no 161181-75-5 (1-Amino-3-(2-carboxyethyl)cyclobutane-1-carboxylic acid)

1-Amino-3-(2-carboxyethyl)cyclobutane-1-carboxylic acid structure
161181-75-5 structure
Product Name:1-Amino-3-(2-carboxyethyl)cyclobutane-1-carboxylic acid
CAS No:161181-75-5
MF:C8H13NO4
MW:187.193122625351
CID:109706
Update Time:2023-08-02

1-Amino-3-(2-carboxyethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanepropanoicacid, 3-amino-3-carboxy-, trans-
    • Cyclobutanepropanoic acid, 3-amino-3-carboxy-, trans- (9CI)
    • Cyclobutanepropanoic acid, 3-amino-3-carboxy-, cis- (9CI)
    • 1-amino-3-(2-carboxyethyl)cyclobutane-1-carboxylic acid
    • 1alpha-Amino-3alpha-(2-carboxyethyl)cyclobutanecarboxylic acid
    • 1alpha-Amino-3beta-(2-carboxyethyl)cyclobutanecarboxylic acid
    • 1-Amino-3-(2-carboxyethyl)cyclobutane-1-carboxylic acid
    • Inchi: 1S/C8H13NO4/c9-8(7(12)13)3-5(4-8)1-2-6(10)11/h5H,1-4,9H2,(H,10,11)(H,12,13)
    • InChI Key: MRIDWAJTWCTDEK-UHFFFAOYSA-N
    • SMILES: OC(C1(CC(CCC(=O)O)C1)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 232
  • XLogP3: -2.9
  • Topological Polar Surface Area: 101
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